Cas no 2803856-39-3 (Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2))

• Product Name: Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2)
• CAS No: 2803856-39-3
• MF: C₁₁H₁₆Cl₂N₄
• MW: 275.177539825439
• CID: 5854631
• Update Time: 2025-11-01

Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2)

• Inchi： 1S/C11H14N4.2ClH/c1-8-13-9(2)15(14-8)7-10-4-3-5-11(12)6-10;;/h3-6H,7,12H2,1-2H3;2*1H
• InChI Key： OORYYEYVASWWHJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(CN2C(C)=NC(C)=N2)=C1.[H]Cl.[H]Cl

Additional information on Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2)

Research Briefing on Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2) (CAS: 2803856-39-3)

Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2) (CAS: 2803856-39-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole-methylamine hydrochloride structure, has shown promising potential in various therapeutic applications, particularly in the development of targeted small-molecule inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights into its biological activity.

The synthesis of Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2) involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to incorporate the triazole moiety, which is critical for its bioactivity. The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for further pharmacological evaluation. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structural integrity.

Recent pharmacological studies have explored the compound's mechanism of action, revealing its ability to modulate specific enzymatic pathways. For instance, it has been identified as a potent inhibitor of certain kinases involved in inflammatory and oncogenic signaling. In vitro assays demonstrated its efficacy in suppressing cell proliferation and inducing apoptosis in cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its selectivity profile minimizes off-target effects, a crucial factor in drug development.

In vivo studies have further validated the therapeutic potential of Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2). Animal models of disease have shown significant reduction in tumor growth and inflammatory markers upon treatment with this compound. Pharmacokinetic analyses indicate favorable absorption and distribution properties, with a half-life that supports once-daily dosing. These findings underscore its potential as a lead compound for further clinical development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Researchers are currently investigating structural analogs and formulation strategies to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into preclinical and clinical trials.

In conclusion, Benzenamine, 3-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]-, hydrochloride (1:2) (CAS: 2803856-39-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. Continued exploration of its therapeutic applications and mechanistic insights will likely contribute to the next generation of targeted therapies in oncology and inflammation.